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Compound of Interest

Compound Name: Sulphur Red 6

cat. No.: B1171680

An In-depth Technical Guide to Sulphur Red 6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sulphur Red 6 (C.I. 53720), a
synthetic dye belonging to the sulfur dye class. While primarily utilized in the textile industry for
its robust dyeing properties, this document explores its chemical characteristics, synthesis, and
potential applications in scientific research, offering a valuable resource for professionals in
chemistry and life sciences.

Molecular Identity and Physicochemical Properties

Sulphur dyes, including Sulphur Red 6, are complex chemical structures that are often
challenging to characterize with a single definitive molecular formula. They are typically large,
polymeric molecules resulting from the sulfurization of organic intermediates. However, the
core organic precursor to Sulphur Red 6 is understood to be 8-Amino-7-methylphenazin-2-ol.
The reaction with sodium polysulfide introduces sulfur linkages, resulting in the final dye.

There is some discrepancy in the reported molecular formula and weight for Sulphur Red 6 in
various chemical databases. The most frequently cited molecular formula for the organic core
is C13H11N30, with a corresponding molecular weight of 225.27 g/mol .[1][2] It is important to
note that the final sulfur-containing dye will have a significantly different and variable molecular
weight.

Table 1: Chemical Identifiers for Sulphur Red 6
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Identifier

Value

Chemical Name

Sulphur Red 6

C.l. Name C.l. Sulphur Red 6, C.I. 53720
CAS Number 1327-85-1

Core Molecular Formula C13H11N30O

Core Molecular Weight 225.27 g/mol

Synonyms

Sulphur Bordeaux 3B, Sulphur Red Brown B3R

Table 2: Physicochemical Properties of Sulphur Red 6

Property Description
Appearance Purple-brown powder.[3]

Partially soluble in water. Good solubility in
Solubility sodium sulfide solution, forming a reddish-brown

solution.[3]

Behavior in Acid

In concentrated sulfuric acid, it appears dark
blue-purple, with a brown precipitate forming

upon dilution.[4]

Synthesis of Sulphur Red 6: An Experimental

Protocol

The manufacturing of Sulphur Red 6 is a multi-step process involving the synthesis of an

intermediate compound followed by a sulfurization reaction. The following protocol is based on

established manufacturing methods.[4][5]

Part 1: Synthesis of the Intermediate (8-Amino-7-methylphenazin-2-ol)

o Reactant Preparation: Prepare a mixture of 2,4-diaminotoluene and p-aminophenol (or p-

nitrosophenol).
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o Condensation and Oxidation: The reactants are condensed under alkaline conditions. This is
followed by oxidation, often using air, to form the intermediate, 8-amino-7-methylphenazin-2-
ol.

¢ |solation: The intermediate is isolated from the reaction mixture.
Part 2: Sulfurization

o Reaction Setup: The prepared intermediate is placed in an aqueous solution of sodium
polysulfide.

e Heating: The mixture is heated under reflux at a temperature of 115-117°C for approximately
30 hours.[4][5]

» Dilution and Oxidation: After the reflux period, the reaction mixture is diluted with water. Air is
then passed through the solution to facilitate oxidation.

» Precipitation and Isolation: The dye is precipitated from the solution, filtered, and dried to
yield the final Sulphur Red 6 product.

Below is a graphical representation of the synthesis workflow.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.echemi.com/products/pid_Seven9798-sulphurred6.html
http://www.worlddyevariety.com/sulphur-dyes/sulphur-red-6.html
https://www.benchchem.com/product/b1171680?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Part 1: Intermediate Synthesis

2,4-diaminotoluene +
p-aminophenol

,

Alkaline Condensation
and Air Oxidation

l

Intermediate:
8-Amino-7-methylphenazin-2-ol

I
:To Part 2

Part 2: Sdlfurization

Tissue/Cell Sample
Preparation

Intermediate + Sodium Polysulfide Solution

l ncubation

Reflux at 115-117°C
for 30 hours

Staining with
Sulphur Red Dye Solution

: i

Dilution and .
Air Oxidation Washlng and
Mounting

: l

Precipitation,
Filtration, and Drying Microscopic

l Visualization

Sulphur Red 6

Image Analysis and
Data Interpretation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1171680?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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